2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine

• IUPAC Name: 4-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(6-methylpyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H14N4S2/c1-8-5-4-6-12(15-8)18-14-17-11(7-19-14)13-9(2)16-10(3)20-13/h4-7H,1-3H3,(H,15,17,18)
• InChI Key: DMJRMANVMOMFLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C3=C(N=C(S3)C)C
• Molecular Formula: C14H14N4S2
• Molecular Weight: 302.4 g/mol

Description

2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a bi-thiazole derivative that has shown promising results in various studies, making it an interesting area of research.

Mechanism of Action

The mechanism of action of 2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine is not fully understood. However, it is believed that the compound interacts with metal ions through coordination bonds, leading to a change in the fluorescent properties of the compound. This change in fluorescence can be used to detect the presence of metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine have not been extensively studied. However, it has been shown to be non-toxic and biocompatible, making it a potential candidate for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine in lab experiments is its high selectivity and sensitivity towards metal ions. This makes it a useful tool for the detection of metal ions in various samples. However, one of the limitations of this compound is its relatively low quantum yield, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine. One area of research is the development of new synthetic methods to improve the yield and purity of the compound. Another area of research is the exploration of its potential applications in biological imaging and sensing. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential toxicity in biological systems.

Synthesis Methods

The synthesis of 2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine involves the reaction of 2-amino-6-methylpyridine-3-thiol with 2,4-dimethyl-1,3-thiazole-5-carboxaldehyde in the presence of a base. The reaction proceeds via a condensation reaction, followed by cyclization to form the bi-thiazole derivative.

Scientific Research Applications

2',4'-dimethyl-N-(6-methyl-2-pyridinyl)-4,5'-bi-1,3-thiazol-2-amine has been extensively studied for its potential applications in various fields. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit high selectivity and sensitivity towards various metal ions, making it a potential candidate for use in environmental monitoring and medical diagnostics.